2,3,4,6-Tetra-O-benzoyl-α-D-mannopyranosyl Trichloroacetimidate
2,3,4,6-Tetra-O-benzoyl-α-D-mannopyranosyl Trichloroacetimidate
Brand Name:
Vulcanchem
CAS No.:
183901-63-5
VCID:
VC0118536
InChI:
InChI=1S/C36H28Cl3NO10/c37-36(38,39)35(40)50-34-29(49-33(44)25-19-11-4-12-20-25)28(48-32(43)24-17-9-3-10-18-24)27(47-31(42)23-15-7-2-8-16-23)26(46-34)21-45-30(41)22-13-5-1-6-14-22/h1-20,26-29,34,40H,21H2/t26-,27-,28+,29+,34-/m1/s1
SMILES:
C1=CC=C(C=C1)C(=O)OCC2C(C(C(C(O2)OC(=N)C(Cl)(Cl)Cl)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5
Molecular Formula:
C36H28Cl3NO10
Molecular Weight:
741 g/mol
2,3,4,6-Tetra-O-benzoyl-α-D-mannopyranosyl Trichloroacetimidate
CAS No.: 183901-63-5
Reference Standards
VCID: VC0118536
Molecular Formula: C36H28Cl3NO10
Molecular Weight: 741 g/mol
| CAS No. | 183901-63-5 |
|---|---|
| Product Name | 2,3,4,6-Tetra-O-benzoyl-α-D-mannopyranosyl Trichloroacetimidate |
| Molecular Formula | C36H28Cl3NO10 |
| Molecular Weight | 741 g/mol |
| IUPAC Name | [(2R,3R,4S,5S,6R)-3,4,5-tribenzoyloxy-6-(2,2,2-trichloroethanimidoyl)oxyoxan-2-yl]methyl benzoate |
| Standard InChI | InChI=1S/C36H28Cl3NO10/c37-36(38,39)35(40)50-34-29(49-33(44)25-19-11-4-12-20-25)28(48-32(43)24-17-9-3-10-18-24)27(47-31(42)23-15-7-2-8-16-23)26(46-34)21-45-30(41)22-13-5-1-6-14-22/h1-20,26-29,34,40H,21H2/t26-,27-,28+,29+,34-/m1/s1 |
| Standard InChIKey | KTHFOWIANASXOK-LSPAEZJRSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C(=O)OC[C@@H]2[C@H]([C@@H]([C@@H]([C@H](O2)OC(=N)C(Cl)(Cl)Cl)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5 |
| SMILES | C1=CC=C(C=C1)C(=O)OCC2C(C(C(C(O2)OC(=N)C(Cl)(Cl)Cl)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5 |
| Canonical SMILES | C1=CC=C(C=C1)C(=O)OCC2C(C(C(C(O2)OC(=N)C(Cl)(Cl)Cl)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5 |
| Synonyms | 2,3,4,6-Tetrabenzoate α-D-Mannopyranose 1-(2,2,2-Trichloroethanimidate); |
| PubChem Compound | 10963703 |
| Last Modified | Nov 11 2021 |
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